Cas no 67536-29-2 (1,3-Dihydro-1-methoxyisobenzofuran)

• Product Name: 1,3-Dihydro-1-methoxyisobenzofuran
• CAS No: 67536-29-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD12407127
• CID: 1717520
• PubChem ID: 87561246
• Update Time: 2025-05-25

1,3-Dihydro-1-methoxyisobenzofuran Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-1,3-dihydro-2-benzofuran
• 1,3-Dihydro-1-methoxyisobenzofuran
• Isobenzofuran, 1,3-dihydro-1-methoxy-
• 1-Methoxyisocoumaran
• D3828
• 1-Methoxy-1,4-dihydroisobenzofuran
• CTK8B2140
• SureCN3418110
• AGN-PC-006Z3C
• 1-methoxyphthalan
• ACMC-209nzx
• 1-methoxy-1,3-dihydro-isobenzofuran
• 1-methoxy-1,3-dihydroisobenzofuran
• ANW-35371
• Isobenzofuran,1,3-dihydro-1-methoxy
• T71210
• HHFOTZJVYJNYJC-UHFFFAOYSA-N
• 67536-29-2
• MFCD12407127
• DB-225913
• SCHEMBL3418110
• CS-0454793
• DTXSID30462556

• MDL： MFCD12407127
• Inchi： 1S/C9H10O2/c1-10-9-8-5-3-2-4-7(8)6-11-9/h2-5,9H,6H2,1H3
• InChI Key： HHFOTZJVYJNYJC-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C1OC

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1.1

Experimental Properties

• Melting Point: NA
• Boiling Point: 106°C/12mmHg(lit.)
• Refractive Index: 1.5240-1.5280
• PSA: 18.46000
• LogP: 1.86180

1,3-Dihydro-1-methoxyisobenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3-Dihydro-1-methoxyisobenzofuran

1,3-Dihydro-1-methoxyisobenzofuran (CAS No. 67536-29-2): A Comprehensive Overview of Its Properties and Applications

1,3-Dihydro-1-methoxyisobenzofuran (CAS No. 67536-29-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This heterocyclic compound, characterized by its unique isobenzofuran backbone and methoxy substitution, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C9H10O2, combines aromaticity with functional group reactivity, making it a valuable building block for researchers and industrial applications alike.

In recent years, the demand for 1,3-Dihydro-1-methoxyisobenzofuran has surged due to its role in the development of pharmaceutical intermediates and fine chemicals. With the growing focus on green chemistry and sustainable synthesis, this compound has been explored for its potential in eco-friendly catalytic processes. Researchers are particularly interested in its regioselective reactivity, which enables precise modifications for targeted drug design. For instance, its derivatives have been investigated for applications in central nervous system (CNS) therapeutics and antioxidant formulations.

From a structural perspective, the isobenzofuran core of 1,3-Dihydro-1-methoxyisobenzofuran offers a rigid yet flexible framework for functionalization. The methoxy group at the 1-position enhances its solubility in polar solvents, facilitating its use in homogeneous catalysis and solution-phase reactions. This property aligns with the current industry trend toward solvent-free or low-solvent synthetic methodologies, addressing environmental concerns while maintaining high yields.

The compound’s stability under mild conditions makes it suitable for multistep synthesis and high-throughput screening. Laboratories focusing on medicinal chemistry often employ 1,3-Dihydro-1-methoxyisobenzofuran as a precursor for bioactive scaffolds, such as benzofused lactones and oxygenated heterocycles. These scaffolds are critical in the discovery of novel therapeutics for diseases like neurodegenerative disorders and metabolic syndromes.

In material science, 1,3-Dihydro-1-methoxyisobenzofuran has been explored for its potential in polymeric materials and organic electronics. Its ability to participate in cycloaddition reactions and polymerization initiations has opened avenues for creating advanced functional materials with tailored optical and mechanical properties. This aligns with the rising interest in smart materials and biodegradable polymers, which are pivotal in reducing industrial waste.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize 1,3-Dihydro-1-methoxyisobenzofuran and its derivatives. These methods ensure purity and consistency, which are essential for GMP-compliant production in the pharmaceutical sector. Additionally, computational studies, including DFT calculations, have provided insights into its electronic structure and reactivity patterns, further optimizing its applications.

As the scientific community continues to prioritize molecular diversity and efficient synthesis, 1,3-Dihydro-1-methoxyisobenzofuran remains a compound of high relevance. Its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its adaptability to modern laboratory workflows. Future research may focus on expanding its utility in cascade reactions and asymmetric catalysis, leveraging its chiral potential for enantioselective transformations.

In summary, 1,3-Dihydro-1-methoxyisobenzofuran (CAS No. 67536-29-2) exemplifies the intersection of structural ingenuity and practical utility in organic chemistry. Whether in drug discovery, material innovation, or sustainable synthesis, this compound continues to inspire advancements across multidisciplinary domains. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential in next-generation scientific endeavors.